Cas no 1803590-26-2 (3-(Bromomethyl)-1H-pyrazole Hydrobromide)

3-(Bromomethyl)-1H-pyrazole Hydrobromide is a brominated pyrazole derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive bromomethyl group facilitates functionalization, making it valuable for constructing heterocyclic frameworks or introducing pyrazole motifs into target molecules. The hydrobromide salt form enhances stability and solubility, simplifying handling in synthetic applications. This compound is particularly useful in nucleophilic substitution reactions, cross-coupling methodologies, and as a precursor for bioactive molecule development. Its well-defined structure and reactivity profile make it a reliable choice for medicinal chemistry and material science applications requiring precise molecular modifications.

3-(Bromomethyl)-1H-pyrazole Hydrobromide structure

1803590-26-2 structure

Product Name:3-(Bromomethyl)-1H-pyrazole Hydrobromide

CAS No:1803590-26-2

MF:C₄H₆Br₂N₂

MW:241.911839008331

CID:4727730

Update Time:2025-05-27

3-(Bromomethyl)-1H-pyrazole Hydrobromide Chemical and Physical Properties

Names and Identifiers

- 3-(bromomethyl)-1H-pyrazole hydrobromide
- 5-(Bromomethyl)-1H-pyrazole;hydrobromide
- 3-(Bromomethyl)-1H-pyrazole Hydrobromide
- Inchi： 1S/C4H5BrN2.BrH/c5-3-4-1-2-6-7-4;/h1-2H,3H2,(H,6,7);1H
- InChI Key： ZPWMXJKMHTWJSX-UHFFFAOYSA-N
- SMILES： BrCC1=CC=NN1.Br

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 57.7
Topological Polar Surface Area: 28.7

3-(Bromomethyl)-1H-pyrazole Hydrobromide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(Bromomethyl)-1H-pyrazole Hydrobromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B870243-500mg	3-(Bromomethyl)-1H-pyrazole Hydrobromide	1803590-26-2		500mg	$ 873.00	2023-04-18
TRC	B870243-1g	3-(Bromomethyl)-1H-pyrazole Hydrobromide	1803590-26-2		1g	$ 1800.00	2023-09-08
TRC	B870243-10mg	3-(Bromomethyl)-1H-pyrazole Hydrobromide	1803590-26-2		10mg	65.00	2021-08-15
TRC	B870243-50mg	3-(Bromomethyl)-1H-pyrazole Hydrobromide	1803590-26-2		50mg	220.00	2021-08-15
TRC	B870243-100mg	3-(Bromomethyl)-1H-pyrazole Hydrobromide	1803590-26-2		100mg	$ 190.00	2023-04-18
TRC	B870243-1000mg	3-(Bromomethyl)-1H-pyrazole Hydrobromide	1803590-26-2		1g	$ 1499.00	2023-04-18
Enamine	EN300-213142-0.05g	3-(bromomethyl)-1H-pyrazole hydrobromide	1803590-26-2	93%	0.05g	$256.0	2023-06-03
Enamine	EN300-213142-0.1g	3-(bromomethyl)-1H-pyrazole hydrobromide	1803590-26-2	93%	0.1g	$383.0	2023-06-03
Enamine	EN300-213142-0.25g	3-(bromomethyl)-1H-pyrazole hydrobromide	1803590-26-2	93%	0.25g	$546.0	2023-06-03
Enamine	EN300-213142-0.5g	3-(bromomethyl)-1H-pyrazole hydrobromide	1803590-26-2	93%	0.5g	$858.0	2023-06-03